Cas no 2126190-26-7 (2-Butenoic acid, 4-(dimethylamino)-, lithium salt (1:1))

• Product Name: 2-Butenoic acid, 4-(dimethylamino)-, lithium salt (1:1)
• CAS No: 2126190-26-7
• MF: C₆H₁₂LiNO₂
• MW: 137.105981826782
• CID: 5255499
• Update Time: 2025-10-29

2-Butenoic acid, 4-(dimethylamino)-, lithium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(dimethylamino)-, lithium salt (1:1)

• Inchi： 1S/C6H11NO2.Li.H/c1-7(2)5-3-4-6(8)9;;/h3-4H,5H2,1-2H3,(H,8,9);;
• InChI Key： WBZRKVOWGIVEPQ-UHFFFAOYSA-N
• SMILES： C(CN(C)C)=CC(=O)O.[LiH]

Additional information on 2-Butenoic acid, 4-(dimethylamino)-, lithium salt (1:1)

2-Butenoic Acid, 4-(Dimethylamino)-, Lithium Salt (1:1)

The compound 2-Butenoic acid, 4-(dimethylamino)-, lithium salt (1:1), with CAS No. 2126190-26-7, is a significant chemical entity in the field of organic chemistry. This compound is a lithium salt of 4-(dimethylamino)-2-butenoic acid, which belongs to the class of α-amino acids. The structure of this compound consists of a butenoic acid backbone with a dimethylamino group attached at the fourth position and a lithium counterion in a 1:1 molar ratio. The presence of the dimethylamino group imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

4-(Dimethylamino)-2-butenoic acid is an α-amino acid derivative characterized by its conjugated enamine system. This system is highly reactive and plays a crucial role in its participation in various chemical transformations. The lithium salt form of this compound enhances its stability and reactivity, making it an ideal reagent for use in organic synthesis. Recent studies have highlighted its potential as a versatile building block in the construction of complex molecular architectures.

One of the most notable applications of lithium 4-(dimethylamino)-2-butenoate is in the field of asymmetric catalysis. Researchers have demonstrated that this compound can act as a chiral auxiliary in enantioselective reactions, enabling the synthesis of optically active compounds with high enantiomeric excess. Its ability to coordinate with metal catalysts has further expanded its utility in transition metal-catalyzed reactions, such as cross-couplings and cycloadditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of lithium 4-(dimethylamino)-2-butenoate. Quantum mechanical calculations have revealed that the dimethylamino group significantly alters the electron distribution within the molecule, enhancing its nucleophilicity and electrophilicity depending on the reaction conditions. This understanding has paved the way for more precise control over reaction outcomes, leading to improved yields and selectivities.

In addition to its role in organic synthesis, lithium 4-(dimethylamino)-2-butenoate has found applications in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for polymerization reactions. Furthermore, its use as a precursor for bioactive molecules has been explored, with promising results in drug discovery programs targeting various therapeutic areas.

The synthesis of lithium 4-(dimethylamino)-2-butenoate typically involves multi-step processes starting from readily available starting materials such as acrylic acid derivatives and dimethylamine. The key steps include alkylation or acylation followed by deprotonation using lithium reagents such as LDA (lithium diisopropylamide). Optimization of reaction conditions has led to scalable routes for preparing this compound on both laboratory and industrial scales.

From an environmental perspective, researchers have been investigating greener synthesis pathways for lithium 4-(dimethylamino)-2-butenoate to minimize waste generation and energy consumption. Techniques such as microwave-assisted synthesis and catalytic hydrogenation have shown potential for enhancing process efficiency while reducing ecological footprints.

In conclusion, lithium 4-(dimethylamino)-2-butenoate (CAS No. 2126190-26-7) is a versatile chemical entity with wide-ranging applications across organic synthesis, catalysis, and materials science. Its unique structural features and reactivity make it an invaluable tool for chemists seeking to design innovative molecules and materials. As research continues to uncover new facets of its chemistry, this compound is poised to play an even greater role in advancing modern chemical science.